Cas no 1001020-17-2 (3-tert-Butyl-1H-pyrazole-4-carbaldehyde)

3-tert-Butyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic aldehyde used as a key intermediate in organic synthesis and pharmaceutical research. Its tert-butyl group enhances steric hindrance, improving selectivity in reactions such as nucleophilic additions or condensations. The pyrazole core offers structural diversity, making it valuable for designing bioactive compounds, including agrochemicals and medicinal agents. The aldehyde functionality allows for further derivatization, enabling the formation of Schiff bases, hydrazones, or other functionalized heterocycles. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it a reliable building block for constructing complex molecular architectures in drug discovery and material science applications.

3-tert-Butyl-1H-pyrazole-4-carbaldehyde structure

1001020-17-2 structure

Product Name:3-tert-Butyl-1H-pyrazole-4-carbaldehyde

CAS No:1001020-17-2

MF:C₈H₁₂N₂O

MW:152.193681716919

MDL:MFCD07186448

CID:838768

PubChem ID:3159701

Update Time:2025-10-18

3-tert-Butyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-(tert-Butyl)-1H-pyrazole-4-carbaldehyde
- 3-tert.butyl-1H-pyrazol-4-carbaldehyde
- 3-Tert-Butyl-1H-Pyrazol-4-carbaldehyde
- 3-TERT-BUTYL-1H-PYRAZOLE-4-CARBALDEHYDE
- AC1MKMLD
- AC1Q1MEJ
- CTK7H8441
- CTK8F5208
- 5-tert-butyl-1H-pyrazole-4-carbaldehyde
- 3-tert-Butyl-1H-pyrazole-4-carbaldehyde
- MDL： MFCD07186448
- Inchi： 1S/C8H12N2O/c1-8(2,3)7-6(5-11)4-9-10-7/h4-5H,1-3H3,(H,9,10)
- InChI Key： JQCJTNPAWAQSFC-UHFFFAOYSA-N
- SMILES： O=CC1C=NNC=1C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2

3-tert-Butyl-1H-pyrazole-4-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material Identification：
Storage Condition：Inert atmosphere,2-8°C
HazardClass：IRRITANT

3-tert-Butyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0461-1g	3-tert-Butyl-1H-pyrazole-4-carbaldehyde	1001020-17-2	96%	1g	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0461-5g	3-tert-Butyl-1H-pyrazole-4-carbaldehyde	1001020-17-2	96%	5g	33904.74CNY	2021-05-07
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Apollo Scientific	OR904797-250mg	3-tert-Butyl-1H-pyrazole-4-carbaldehyde	1001020-17-2	95%	250mg	£109.00	2025-02-20
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